N-(2-(3,4-dimethoxyphenyl)-2-hydroxyethyl)-2-(4-ethoxyphenyl)acetamide
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Description
N-(2-(3,4-dimethoxyphenyl)-2-hydroxyethyl)-2-(4-ethoxyphenyl)acetamide, also known as DEAE, is a chemical compound that has been extensively studied for its potential applications in scientific research.
Scientific Research Applications
Chemical Structure and Crystal Analysis
The compound's crystal structure was elucidated, demonstrating the orientation of its vanilloid, amide, and dimethylphenyl groups. This structural analysis is pivotal for understanding the compound's physical properties and potential applications in materials science (Park et al., 1995).
Synthesis and Antimalarial Applications
N-(2-Hydroxyphenyl)acetamide, closely related to the chemical structure , serves as an intermediate in the natural synthesis of antimalarial drugs. This highlights the compound's importance in pharmaceutical synthesis and its potential role in producing therapeutics (Magadum & Yadav, 2018).
Potential Pesticidal Applications
Derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, which share a structural motif with the compound, have been characterized as potential pesticides. This suggests that similar compounds, including the one , could have applications in agricultural chemistry (Olszewska et al., 2009).
Anticancer Drug Development
N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, with a similar structural framework, has been synthesized and analyzed for its anticancer activity through molecular docking studies. This underscores the potential of structurally related compounds in anticancer drug development (Sharma et al., 2018).
Green Chemistry Applications
The green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, a process relevant to azo disperse dyes production, highlights the compound's role in environmentally friendly chemical manufacturing processes (Qun-feng, 2008).
properties
IUPAC Name |
N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-(4-ethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO5/c1-4-26-16-8-5-14(6-9-16)11-20(23)21-13-17(22)15-7-10-18(24-2)19(12-15)25-3/h5-10,12,17,22H,4,11,13H2,1-3H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZGXLHZANTZALD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)NCC(C2=CC(=C(C=C2)OC)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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